Cas no 1039882-00-2 (4-(Dimethylamino)-3-nitrophenylmethanol)

• Product Name: 4-(Dimethylamino)-3-nitrophenylmethanol
• CAS No: 1039882-00-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 4569143
• PubChem ID: 13547764
• Update Time: 2025-06-08

4-(Dimethylamino)-3-nitrophenylmethanol Chemical and Physical Properties

Names and Identifiers

• [4-(dimethylamino)-3-nitrophenyl]methanol
• Benzenemethanol, 4-(dimethylamino)-3-nitro-
• 4-(Dimethylamino)-3-nitrophenylmethanol

• Inchi： 1S/C9H12N2O3/c1-10(2)8-4-3-7(6-12)5-9(8)11(13)14/h3-5,12H,6H2,1-2H3
• InChI Key： SMMCFHUGTZNWEN-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(N(C)C)C([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-(Dimethylamino)-3-nitrophenylmethanol

Recent Advances in the Study of 4-(Dimethylamino)-3-nitrophenylmethanol (CAS: 1039882-00-2)

The compound 4-(Dimethylamino)-3-nitrophenylmethanol (CAS: 1039882-00-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dimethylamino and nitro functional groups, has shown promising potential in various applications, including drug development and biochemical assays. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, which are critical for understanding its role in medicinal chemistry.

One of the key areas of investigation has been the synthesis of 4-(Dimethylamino)-3-nitrophenylmethanol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthetic route, achieving high yields and purity. The researchers employed a multi-step process involving nitration, reduction, and methylation, optimizing reaction conditions to minimize by-products. This advancement is particularly significant for industrial-scale production, where reproducibility and cost-effectiveness are paramount.

In addition to its synthesis, the biological activity of 4-(Dimethylamino)-3-nitrophenylmethanol has been a focal point of recent research. Preliminary in vitro studies have revealed its potential as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited moderate inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest its possible application in developing anti-inflammatory agents, though further in vivo studies are required to validate these effects.

Another noteworthy aspect of 4-(Dimethylamino)-3-nitrophenylmethanol is its role as a fluorescent probe. Due to its unique electronic properties, the compound has been utilized in biochemical assays to detect and quantify specific biomolecules. A recent publication in Analytical Chemistry (2024) highlighted its use in detecting reactive oxygen species (ROS) in cellular environments. The study demonstrated that the compound's fluorescence intensity correlates linearly with ROS concentration, making it a valuable tool for oxidative stress research.

Despite these promising developments, challenges remain in the application of 4-(Dimethylamino)-3-nitrophenylmethanol. For example, its stability under physiological conditions and potential toxicity profiles are areas that require further investigation. A 2024 review in Chemical Research in Toxicology emphasized the need for comprehensive toxicological studies to assess its safety for therapeutic use. Additionally, researchers are exploring structural modifications to enhance its bioavailability and reduce off-target effects.

In conclusion, 4-(Dimethylamino)-3-nitrophenylmethanol (CAS: 1039882-00-2) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and applications as a fluorescent probe underscore its importance. However, ongoing research is essential to address existing limitations and fully realize its therapeutic and diagnostic potential. The continued exploration of this compound is likely to yield valuable insights and innovations in the coming years.